83-67-0

Theobromine

In Stock

• CAS RN:
• 83-67-0

• Formula:
• C7H8N4O2

• InChI:
• InChI=1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)

• InChIKey:
• YAPQBXQYLJRXSA-UHFFFAOYSA-N

• Theobromine is a methylxanthine alkaloid and derivative of caffeine that has been found in cocoa beans and has diverse biological activities. It is an adenosine A1 receptor antagonist (IC50s = 200-280 μM in radioligand binding assays using rat brain membranes). Theobromine (150 μg/ml) increases AMPK phosphorylation and inhibits adipocyte differentiation, ERK and JNK phosphorylation, and IL-6 and TNF-α production in 3T3-L1 preadipocytes cultured in differentiation medium. It inhibits decreases in renal cortex SIRT1 activity and increases in NADPH oxidase-dependent reactive oxygen species (ROS) production, as well as reduces kidney hypertrophy and albuminuria in a spontaneously hypertensive rat model of streptozotocin-induced diabetes when administered at a dose of 5 mg/kg per day. Theobromine is toxic to dogs with an LD50 value of 250 to 500 mg/kg.
  Theobromine analytical...

Nonyltrichlorosilane

Usually In Stock

• CAS RN:
• 5283-67-0

• Formula:
• C9H19Cl3Si

• InChI:
• InChI=1S/C9H19Cl3Si/c1-2-3-4-5-6-7-8-9-13(10,11)12/h2-9H2,1H3

• InChIKey:
• SSBOTKQTCWQWMG-UHFFFAOYSA-N

• Nonyltrichlorosilane is a colorless liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue.

2-(Benzylamino)-2-methylpropanenitrile hydrochloride

In Stock

• CAS RN:
• 97383-67-0

• Formula:
• C11H15ClN2

• InChI:
• InChI=1S/C11H14N2.ClH/c1-11(2,9-12)13-8-10-6-4-3-5-7-10;/h3-7,13H,8H2,1-2H3;1H

• InChIKey:
• DGVBSAUCRDDHET-UHFFFAOYSA-N

• 2-(Benzylamino)-2-methylpropanenitrile hydrochloride is a useful research compound. Its molecular formula is C11H15ClN2 and its molecular weight is 210.71. The purity is usually 95%.

Butane-1,1,1,4,4,4-d6

Usually In Stock

• CAS RN:
• 13183-67-0

• Formula:
• C4H10

• InChI:
• InChI=1S/C4H10/c1-3-4-2/h3-4H2,1-2H3/i1D3,2D3

• InChIKey:
• IJDNQMDRQITEOD-WFGJKAKNSA-N

• Butane-1,1,1,4,4,4-d6 is a useful research compound. Its molecular formula is C4H10 and its molecular weight is 64.16 g/mol. The purity is usually 95%.

(1-Isopropylpiperidin-4-yl)acetic acid

In Stock

• CAS RN:
• 754183-67-0

• Formula:
• C10H19NO2

• InChI:
• InChI=1S/C10H19NO2/c1-8(2)11-5-3-9(4-6-11)7-10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)

• InChIKey:
• AZDHNNPGNMJACJ-UHFFFAOYSA-N

• (1-Isopropylpiperidin-4-yl)acetic acid is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.

2-Sec-butoxy-3-methoxybenzaldehyde

In Stock

• CAS RN:
• 872183-67-0

• Formula:
• C12H16O3

• InChI:
• InChI=1S/C12H16O3/c1-4-9(2)15-12-10(8-13)6-5-7-11(12)14-3/h5-9H,4H2,1-3H3

• InChIKey:
• FHALBHJLYWQNFN-UHFFFAOYSA-N

• 2-Sec-butoxy-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.

1-Boc-4-(Cbz-amino)-3-pyrrolidinone

In Stock

• CAS RN:
• 288083-67-0

• Formula:
• C17H22N2O5

• InChI:
• InChI=1S/C17H22N2O5/c1-17(2,3)24-16(22)19-9-13(14(20)10-19)18-15(21)23-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,21)

• InChIKey:
• RYZYWTOZMAUABX-UHFFFAOYSA-N

• 1-Boc-4-(Cbz-amino)-3-pyrrolidinone is a useful research compound. Its molecular formula is C17H22N2O5 and its molecular weight is 334.372. The purity is usually 95%.

Mycestericin D

• CAS RN:
• 157183-67-0

• Formula:
• C21H39NO5

• InChI:
• InChI=1S/C21H39NO5/c1-2-3-4-11-14-18(24)15-12-9-7-5-6-8-10-13-16-19(25)21(22,17-23)20(26)27/h8,10,19,23,25H,2-7,9,11-17,22H2,1H3,(H,26,27)/b10-8+/t19-,21-/m0/s1

• InChIKey:
• CYGFHEVFZXDUGH-OQOWPKNGSA-N

• Mycestericin D, also known as Mycestericin D, is a useful research compound. Its molecular formula is C21H39NO5 and its molecular weight is 385.5 g/mol. The purity is usually 95%.

(E)-3-(5-(4-(difluoromethoxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid

In Stock

• CAS RN:
• 301683-67-0

• Formula:
• C14H11F2NO4S2

• InChI:
• InChI=1S/C14H11F2NO4S2/c15-13(16)21-9-3-1-8(2-4-9)7-10-12(20)17(14(22)23-10)6-5-11(18)19/h1-4,7,13H,5-6H2,(H,18,19)/b10-7+

• InChIKey:
• FSBCUEQQHZZVKM-JXMROGBWSA-N

• (E)-3-(5-(4-(difluoromethoxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid is a useful research compound. Its molecular formula is C14H11F2NO4S2 and its molecular weight is 359.36. The purity is usually 95%.

4-Fluoro-4'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-67-0

• Formula:
• C19H21FN2O

• InChI:
• InChI=1S/C19H21FN2O/c1-21-10-12-22(13-11-21)14-15-2-4-16(5-3-15)19(23)17-6-8-18(20)9-7-17/h2-9H,10-14H2,1H3

• InChIKey:
• FYFSFVRTFZYAJP-UHFFFAOYSA-N

• 4-Fluoro-4'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21FN2O and its molecular weight is 312.4 g/mol. The purity is usually 95%.

N-((5-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

In Stock

• CAS RN:
• 393783-67-0

• Formula:
• C34H31FN6O3S2

• InChI:
• InChI=1S/C34H31FN6O3S2/c35-26-15-13-25(14-16-26)29-20-28(30-12-7-19-45-30)39-41(29)33(43)23-46-34-38-37-31(40(34)18-17-24-8-3-1-4-9-24)21-36-32(42)22-44-27-10-5-2-6-11-27/h1-16,19,29H,17-18,20-23H2,(H,36,42)

• InChIKey:
• ASJWGIXMJTUDHQ-UHFFFAOYSA-N

• N-((5-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C34H31FN6O3S2 and its molecular weight is 654.78. The purity is usually 95%.

2-(3-{[(5-chloro-2-methylphenyl)carbamoyl]carbonyl}-1H-indol-1-yl)-N,N-diethylacetamide

In Stock

• CAS RN:
• 893983-67-0

• Formula:
• C23H24ClN3O3

• InChI:
• InChI=1S/C23H24ClN3O3/c1-4-26(5-2)21(28)14-27-13-18(17-8-6-7-9-20(17)27)22(29)23(30)25-19-12-16(24)11-10-15(19)3/h6-13H,4-5,14H2,1-3H3,(H,25,30)

• InChIKey:
• NHZGNDBDHDOTIZ-UHFFFAOYSA-N

• 2-(3-{[(5-chloro-2-methylphenyl)carbamoyl]carbonyl}-1H-indol-1-yl)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C23H24ClN3O3 and its molecular weight is 425.9 g/mol. The purity is usually 95%.

2-(Furan-2-yl)-2-(4-methylpiperidin-1-yl)acetonitrile

Usually In Stock

• CAS RN:
• 1226183-67-0

• Formula:
• C12H16N2O

• InChI:
• InChI=1S/C12H16N2O/c1-10-4-6-14(7-5-10)11(9-13)12-3-2-8-15-12/h2-3,8,10-11H,4-7H2,1H3

• InChIKey:
• BLCRIRAIBJMBPZ-UHFFFAOYSA-N

• 2-(Furan-2-yl)-2-(4-methylpiperidin-1-yl)acetonitrile is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.

6-Methoxy-2-methyl-4-(1H-pyrazol-1-yl)quinoline

Usually In Stock

• CAS RN:
• 1328983-67-0

• Formula:
• C14H13N3O

• InChI:
• InChI=1S/C14H13N3O/c1-10-8-14(17-7-3-6-15-17)12-9-11(18-2)4-5-13(12)16-10/h3-9H,1-2H3

• InChIKey:
• QHTPSVGYJNUACK-UHFFFAOYSA-N

• 6-Methoxy-2-methyl-4-(1H-pyrazol-1-yl)quinoline is a useful research compound. Its molecular formula is C14H13N3O and its molecular weight is 239.278. The purity is usually 95%.

4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile

In Stock

• CAS RN:
• 1823183-67-0

• Formula:
• C14H6ClF3N2O

• InChI:
• InChI=1S/C14H6ClF3N2O/c15-11-5-10(14(16,17)18)7-20-12(11)13(21)9-3-1-8(6-19)2-4-9/h1-5,7H

• InChIKey:
• DGWJRNITXBZAJZ-UHFFFAOYSA-N

• 4-(3-Chloro-5-(trifluoromethyl)picolinoyl)benzonitrile is a useful research compound. Its molecular formula is C14H6ClF3N2O and its molecular weight is 310.66 g/mol. The purity is usually 95%.

N-Methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]azepane-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379983-67-0

• Formula:
• C20H26N8O2S

• InChI:
• InChI=1S/C20H26N8O2S/c1-25(31(29,30)27-11-4-2-3-5-12-27)17-14-26(15-17)19-9-8-18-22-23-20(28(18)24-19)16-7-6-10-21-13-16/h6-10,13,17H,2-5,11-12,14-15H2,1H3

• InChIKey:
• NWMLMKDJTZOUPB-UHFFFAOYSA-N

• N-Methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]azepane-1-sulfonamide is a useful research compound. Its molecular formula is C20H26N8O2S and its molecular weight is 442.54. The purity is usually 95%.

(3aR,4R,7S,7aS)-hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione

In Stock

• CAS RN:
• 1807983-67-0

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c11-8-6-4-1-2-5(3-4)7(6)9(12)10-8/h4-7H,1-3H2,(H,10,11,12)/t4-,5+,6-,7+

• InChIKey:
• RIVOBMOBWMOLDJ-UMRXKNAASA-N

• (3aR,4R,7S,7aS)-hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione, also known as (3aR,4R,7S,7aS)-hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione, is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.